![molecular formula C18H26FNO B125680 4-Fluoromethylvesamicol CAS No. 140703-18-0](/img/structure/B125680.png)
4-Fluoromethylvesamicol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Fluoromethylvesamicol (4-FMV) is a radioligand that has been used in scientific research to study the vesicular acetylcholine transporter (VAChT). VAChT is a protein that is responsible for the transport of acetylcholine from the cytoplasm into synaptic vesicles in cholinergic neurons. 4-FMV has been used to study the distribution and density of VAChT in the brain and to investigate the role of VAChT in various neurological disorders.
Mechanism of Action
4-Fluoromethylvesamicol binds specifically to the VAChT protein in cholinergic neurons. Once bound, it is transported into synaptic vesicles where it accumulates. The accumulation of this compound in the vesicles can be detected using radiolabeling techniques such as autoradiography or positron emission tomography (PET).
Biochemical and Physiological Effects:
The use of this compound in scientific research has provided valuable insights into the distribution and density of VAChT in the brain. It has also been used to investigate the role of VAChT in various neurological disorders. In addition, this compound has been used to study the effects of drugs and other compounds on VAChT function.
Advantages and Limitations for Lab Experiments
One advantage of using 4-Fluoromethylvesamicol in scientific research is its specificity for VAChT. This allows for accurate and precise measurements of VAChT density and distribution in the brain. However, one limitation of using this compound is its short half-life, which can limit the time window for detection and measurement.
Future Directions
There are many potential future directions for research using 4-Fluoromethylvesamicol. One area of interest is the role of VAChT in neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Another area of interest is the development of new drugs and compounds that target VAChT and its function. Finally, there is a need for further research into the use of this compound in diagnostic and therapeutic applications.
Synthesis Methods
The synthesis of 4-Fluoromethylvesamicol involves the reaction of 2-(4-methylphenyl)ethylamine with 4-fluorobenzaldehyde in the presence of a reducing agent such as sodium triacetoxyborohydride. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
4-Fluoromethylvesamicol has been used extensively in scientific research to study the distribution and density of VAChT in the brain. It has also been used to investigate the role of VAChT in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. In addition, this compound has been used to study the effects of drugs and other compounds on VAChT function.
properties
CAS RN |
140703-18-0 |
---|---|
Molecular Formula |
C18H26FNO |
Molecular Weight |
290.4 g/mol |
IUPAC Name |
(1R,2R,4S)-4-((18F)fluoranylmethyl)-2-(4-phenylpiperidin-1-yl)cyclohexan-1-ol |
InChI |
InChI=1S/C18H26FNO/c19-13-14-6-7-18(21)17(12-14)20-10-8-16(9-11-20)15-4-2-1-3-5-15/h1-5,14,16-18,21H,6-13H2/t14-,17+,18+/m0/s1/i19-1 |
InChI Key |
PRVMMYNTGUPBET-ASSNDDLVSA-N |
Isomeric SMILES |
C1C[C@H]([C@@H](C[C@H]1C[18F])N2CCC(CC2)C3=CC=CC=C3)O |
SMILES |
C1CC(C(CC1CF)N2CCC(CC2)C3=CC=CC=C3)O |
Canonical SMILES |
C1CC(C(CC1CF)N2CCC(CC2)C3=CC=CC=C3)O |
Other CAS RN |
140703-18-0 |
synonyms |
4-fluoromethylvesamicol |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.